3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H15Cl2N3O3S
• Molecular Weight: 448.3 g/mol
• IUPAC Name: (5E)-3-[(2,4-dichlorophenyl)methyl]-5-[(1,3-dimethyl-2-oxobenzimidazol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H15Cl2N3O3S/c1-23-15-6-3-11(7-16(15)24(2)19(23)27)8-17-18(26)25(20(28)29-17)10-12-4-5-13(21)9-14(12)22/h3-9H,10H2,1-2H3/b17-8+
• InChI Key: OKEYTYPAGJNCLC-CAOOACKPSA-N
• Isomeric SMILES: CN1C2=C(C=C(C=C2)/C=C/3\C(=O)N(C(=O)S3)CC4=C(C=C(C=C4)Cl)Cl)N(C1=O)C
• SMILES: CN1C2=C(C=C(C=C2)C=C3C(=O)N(C(=O)S3)CC4=C(C=C(C=C4)Cl)Cl)N(C1=O)C

Description

3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione, also known as DBM, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. DBM has been found to possess anti-cancer, anti-inflammatory, and anti-diabetic properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have suggested that 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione exerts its therapeutic effects by modulating various signaling pathways in cells. 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has also been found to activate AMP-activated protein kinase (AMPK), a protein that regulates energy metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has been shown to have several biochemical and physiological effects. Studies have shown that 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione can induce apoptosis, a process of programmed cell death, in cancer cells. 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has also been found to reduce the production of reactive oxygen species (ROS), which are known to cause oxidative stress and damage to cells. In addition, 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and reduce blood glucose levels in diabetic animal models.

Advantages and Limitations for Lab Experiments

3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione is a synthetic compound that can be easily synthesized in the lab, making it readily available for research purposes. 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has also been shown to have low toxicity in animal models, making it a safe compound for use in lab experiments. However, one limitation of 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione research. One area of interest is the development of 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione-based drugs for the treatment of cancer, inflammation, and diabetes. Another area of interest is the identification of the molecular targets of 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione, which could provide insights into its mechanism of action. Additionally, further studies are needed to determine the optimal dosage and administration of 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione for therapeutic purposes.

Synthesis Methods

3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2,4-dichlorobenzyl chloride with thiosemicarbazide to form 3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione. The second step involves the reaction of 1,3-dimethyl-2-thioxo-2,3-dihydro-1H-benzimidazole with methyl isothiocyanate to form 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carbonyl isothiocyanate. The final step involves the reaction of 3-(2,4-dichlorobenzyl)-1,3-thiazolidine-2,4-dione with 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carbonyl isothiocyanate to form 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic properties. Several studies have shown that 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione possesses anti-cancer properties by inhibiting the growth and proliferation of cancer cells. 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has also been found to possess anti-inflammatory properties by reducing the production of inflammatory cytokines. In addition, 3-(2,4-dichlorobenzyl)-5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1,3-thiazolidine-2,4-dione has been shown to have anti-diabetic properties by improving insulin sensitivity and reducing blood glucose levels.